Cas no 67549-53-5 (5-Me ether-3,4-Dihydro-5,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one)

• Product Name: 5-Me ether-3,4-Dihydro-5,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one
• CAS No: 67549-53-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2070683
• Update Time: 2025-03-11

5-Me ether-3,4-Dihydro-5,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Me ether-3,4-Dihydro-5,8-dihydroxy-3-methyl-1H-2-benzopyran-1-one
• 5-methoxymellein
• 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-5-methoxy-3-methyl-, (R)- (9CI)

• Inchi： 1S/C11H12O4/c1-6-5-7-9(14-2)4-3-8(12)10(7)11(13)15-6/h3-4,6,12H,5H2,1-2H3
• InChI Key： SFTNFPOSIFBHRM-UHFFFAOYSA-N
• SMILES： COC1C2=C(C(OC(C2)C)=O)C(O)=CC=1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Melting Point: 64-67 °C(Solv: hexane (110-54-3))
• Boiling Point: 444.2±45.0 °C(Predicted)
• pka: 10.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans